Cas no 1283576-17-9 (1-Pentyl-1H-indazole-3-carboxylic acid)
1-Pentyl-1H-indazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-Pentyl-1H-indazole-3-carboxylic Acid
- NHNDVXVERSIHRZ-UHFFFAOYSA-N
- N-pentylindazole-3-carboxylic acid
- BC2094301
- J3.667.564K
- 1-Pentyl-1H-indazole-3-carboxylic acid
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- Inchi: 1S/C13H16N2O2/c1-2-3-6-9-15-11-8-5-4-7-10(11)12(14-15)13(16)17/h4-5,7-8H,2-3,6,9H2,1H3,(H,16,17)
- InChI Key: NHNDVXVERSIHRZ-UHFFFAOYSA-N
- SMILES: OC(C1C2C=CC=CC=2N(CCCCC)N=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 270
- Topological Polar Surface Area: 55.1
1-Pentyl-1H-indazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM246810-1g |
1-Pentyl-1H-indazole-3-carboxylic acid |
1283576-17-9 | 97% | 1g |
$482 | 2021-08-04 | |
| Chemenu | CM246810-5g |
1-Pentyl-1H-indazole-3-carboxylic acid |
1283576-17-9 | 97% | 5g |
$1183 | 2021-08-04 | |
| Chemenu | CM246810-10g |
1-Pentyl-1H-indazole-3-carboxylic acid |
1283576-17-9 | 97% | 10g |
$1716 | 2021-08-04 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66674-1mg |
AB-PINACA 3-carboxyindazole metabolite |
1283576-17-9 | 98% | 1mg |
¥1340.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66674-5mg |
AB-PINACA 3-carboxyindazole metabolite |
1283576-17-9 | 98% | 5mg |
¥3061.00 | 2023-09-08 | |
| Chemenu | CM246810-1g |
1-Pentyl-1H-indazole-3-carboxylic acid |
1283576-17-9 | 97% | 1g |
$513 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1408691-1g |
1-Pentyl-1H-indazole-3-carboxylic acid |
1283576-17-9 | 97% | 1g |
¥4595.00 | 2024-08-09 |
1-Pentyl-1H-indazole-3-carboxylic acid Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on 1-Pentyl-1H-indazole-3-carboxylic acid
Recent Advances in the Study of 1-Pentyl-1H-indazole-3-carboxylic acid (CAS: 1283576-17-9)
1-Pentyl-1H-indazole-3-carboxylic acid (CAS: 1283576-17-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This indazole derivative has been the focus of recent studies due to its potential pharmacological properties and applications in drug discovery. The compound's unique structural features, including the pentyl side chain and carboxylic acid moiety, make it a promising candidate for further investigation.
Recent studies have explored the synthesis and characterization of 1-Pentyl-1H-indazole-3-carboxylic acid, with a particular emphasis on its potential as a scaffold for the development of novel therapeutic agents. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, computational modeling has been utilized to predict its binding affinity and interactions with biological targets.
One of the key findings from recent research is the compound's potential as a modulator of specific enzymatic pathways. Preliminary in vitro studies have demonstrated that 1-Pentyl-1H-indazole-3-carboxylic acid exhibits inhibitory activity against certain enzymes involved in inflammatory and metabolic disorders. These findings suggest that the compound could serve as a lead molecule for the development of new anti-inflammatory or metabolic drugs.
Further investigations have also explored the pharmacokinetic properties of 1-Pentyl-1H-indazole-3-carboxylic acid. Studies in animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are critical for understanding the compound's potential as a drug candidate and for guiding future optimization efforts.
In conclusion, the recent research on 1-Pentyl-1H-indazole-3-carboxylic acid (CAS: 1283576-17-9) highlights its promising pharmacological properties and potential applications in drug discovery. While further studies are needed to fully elucidate its mechanisms of action and therapeutic potential, the current findings provide a solid foundation for future research and development efforts in this area.
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